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Compound of Interest |

Compound Name: 5-Chloro-2-phenyilthiazole
CAS No.: 141305-41-1
Cat. No. B3047526
. J

Introduction & Compound Profile

The purification of 5-Chloro-2-phenylthiazole (CAS: 141305-41-1) represents a classic
challenge in heterocyclic chemistry: separating a halogenated product from its non-
halogenated precursor (2-phenylthiazole) or regioisomeric byproducts. This compound is a
critical intermediate in the synthesis of agrochemicals and pharmaceutical scaffolds,
particularly for fungicides and CYP51 inhibitors.

Unlike simple aromatics, the thiazole ring possesses a basic nitrogen and a sulfur atom,
making it susceptible to specific interactions with silica gel. The introduction of a chlorine atom
at the 5-position increases lipophilicity (

) while slightly reducing the basicity of the thiazole nitrogen due to the inductive electron-
withdrawing effect.

Physicochemical Profile
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Property

Description

Implication for
Chromatography

Structure

2-Phenylthiazole core with 5-ClI

substitution

Moderate polarity; UV active.

Physical State

Low-melting solid or oil

May require dry loading if
oily/sticky.

UV Absorbance

Highly responsive to UV

nm detection.
o ) ] Potential for peak tailing on
Basicity Weakly basic (Thiazole N) o
acidic silica.
- Soluble in DCM, EtOAc, THF; Compatible with Normal Phase
Solubility

Insoluble in Water

(NP) solvents.

Pre-Purification Analysis: The "Scouting” Phase

Expert Insight: Never commit your entire crude mass to a column without a TLC (Thin Layer

Chromatography) roadmap. The separation factor (

) between the 5-chloro product and the 2-phenyl starting material is often small (

).

TLC Method Development

Stationary Phase: Silica Gel 60

» To cite this document: BenchChem. [Application Note: Purification of 5-Chloro-2-
phenylthiazole via Flash Column Chromatography]. BenchChem, [2026]. [Online PDF].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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